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Compound of Interest

Compound Name: Boc-D-Lys-OH

Cat. No.: B557162 Get Quote

Essential Safety and Handling Guide for Boc-D-Lys-
OH
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and

disposal of Boc-D-Lys-OH. Adherence to these procedures is critical for ensuring personal

safety and maintaining a secure laboratory environment.

Physical and Chemical Properties
A clear understanding of the substance's properties is foundational to safe handling. The

following table summarizes key quantitative data for Boc-D-Lys-OH.

Property Value

Molecular Formula C₁₁H₂₂N₂O₄

Molecular Weight 246.30 g/mol

Melting Point -45°C (lit.)

Boiling Point 174°C
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The use of appropriate personal protective equipment is mandatory to prevent exposure. The

following PPE should be worn at all times when handling Boc-D-Lys-OH.

PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect for

tears or punctures before use.

Eye Protection Safety glasses or goggles

Chemical splash goggles that

meet ANSI Z.87.1 standards

are required.[1]

Body Protection Laboratory coat

A standard laboratory coat

should be worn and fully

buttoned.

Respiratory Protection Not generally required

Work in a well-ventilated area.

If dust formation is likely, use a

fume hood.

Operational Plan for Safe Handling
A systematic approach to handling Boc-D-Lys-OH is crucial to minimize the risk of exposure

and contamination.
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Preparation

Handling

Cleanup & Storage

Designate Handling Area
(Fume Hood)

Don Appropriate PPE

Ensure safety measures are in place

Weigh Boc-D-Lys-OH

Proceed to handling

Transfer to Beaker

Use anti-static weigh boat

Dissolve in Solvent

Add solvent gradually

Decontaminate Work Area

After solution is prepared

Dispose of Waste

Segregate waste streams

Store Solution Properly

Final step
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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